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Compound of Interest

Compound Name: Isopyrimol

Cat. No.: B1615134 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling and disposal of chemical waste are paramount. This guide provides

immediate, essential safety and logistical information for the proper disposal of Isopropyl

Alcohol, often referred to by its IUPAC name, propan-2-ol, or isopropanol. It is highly probable

that "Isopyrimol" is a common misspelling of Isopropyl Alcohol.

Immediate Safety Protocols for Isopropyl Alcohol
Handling
Before initiating any disposal procedures, ensure that all safety precautions are strictly

followed. Isopropyl Alcohol is a highly flammable liquid and vapor that can cause serious eye

irritation and may cause drowsiness or dizziness.

Personal Protective Equipment (PPE): Always wear protective gloves, and eye and face

protection.

Ventilation: Use only outdoors or in a well-ventilated area.[1][2][3][4]

Handling: Wash hands and any exposed skin thoroughly after handling.[1][2][3] Avoid

breathing in vapor or mist.[1][2][3][4]

Fire Safety: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources.[1][2][3][4] No smoking. Use explosion-proof electrical, ventilating, and lighting

equipment.[1][2][3][4] Use only non-sparking tools.[1][2][3][4]
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Step-by-Step Disposal Procedures
The primary method for the disposal of Isopropyl Alcohol is through a licensed professional

waste disposal company.

Waste Collection:

Collect surplus and non-recyclable solutions in a designated, properly labeled container.

Ensure the container is tightly closed and stored in a cool, well-ventilated place.[1][2][3][4]

Contacting a Disposal Service:

Offer the collected waste to a licensed disposal company.

Contact a licensed professional waste disposal service to dispose of this material.

Contaminated Packaging:

Dispose of contaminated packaging in the same manner as the unused product.

Quantitative Data for Isopropyl Alcohol
For a comprehensive understanding of the chemical's properties, the following quantitative data

has been summarized.

Toxicity Data Value Species Exposure Time

LC50 (Fish) 9,640.00 mg/l Fathead minnow 96 h

EC50 (Aquatic

Invertebrates)
5,102.00 mg/l Water flea 24 h

EC50 (Algae) > 2,000.00 mg/l Green algae 72 h

Experimental Protocols
The recommended disposal method does not involve experimental neutralization or

degradation protocols. The standard and safest procedure is incineration in a chemical
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incinerator equipped with an afterburner and scrubber. However, extra care must be taken

during ignition due to the material's high flammability.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Isopropyl

Alcohol.

Start: Isopropyl Alcohol for Disposal

Is the container empty?

Offer surplus and non-recyclable solutions to a licensed disposal company.

No

Dispose of as unused product.

Yes

Contact a licensed professional waste disposal service.

End

Click to download full resolution via product page

Caption: Isopropyl Alcohol Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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